![molecular formula C20H15N3O5S B2994816 N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide CAS No. 476462-40-5](/img/structure/B2994816.png)
N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
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Overview
Description
“N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide” is a complex organic compound. It contains a thiadiazole ring, which is a type of heterocycle that is often found in various pharmaceuticals . The compound also features a chromene moiety, which is a key structural component in a variety of biologically active compounds .
Scientific Research Applications
Synthesis and Structural Analysis
Research highlights the synthesis of compounds with similar structures to N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide, focusing on their crystal and molecular structure analysis. For instance, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide provides insights into the crystalline structure and hydrogen bond interactions, which are crucial for understanding the physical and chemical properties of related compounds (Prabhuswamy et al., 2016).
Chemical Properties and Reactions
The novel synthesis of copper(II), cobalt(II), and nickel(II) complexes using organic ligands related to the specified compound reveals their structural and electrochemical properties. Such studies are essential for understanding the compound's reactivity and potential applications in catalysis and materials science (Myannik et al., 2018).
Biological Evaluations
Although the direct biological evaluations of this compound were not found, research on similar compounds, such as the synthesis and characterization of coumarin derivatives containing thiazolidin-4-one rings, offers insights into the methodology for assessing potential biological activities, including antimicrobial and anticancer properties. These evaluations are critical for identifying novel therapeutic agents (Ramaganesh et al., 2010).
Advanced Applications
Research into the enhancement of redox stability and electrochromic performance of materials by incorporating similar units suggests potential applications in developing advanced materials for electronics and optoelectronics. This demonstrates the versatility of the chemical framework for various scientific applications (Wang & Hsiao, 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O5S/c1-26-12-7-8-13(16(10-12)27-2)18-22-23-20(29-18)21-17(24)14-9-11-5-3-4-6-15(11)28-19(14)25/h3-10H,1-2H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYAOIOKAUBQPBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC4=CC=CC=C4OC3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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